Cas no 338960-20-6 (2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid)

• Product Name: 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid
• CAS No: 338960-20-6
• CID: 4648065
• Update Time: 2025-07-08

2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid

Additional information on 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid

Research Briefing on 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid (CAS: 338960-20-6)

2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid (CAS: 338960-20-6) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid as a versatile intermediate in the synthesis of bioactive molecules. Its structure, characterized by a cyano group and a conjugated enone system, makes it a valuable scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing potent kinase inhibitors with anti-proliferative effects in cancer cell lines.

In addition to its synthetic utility, the compound has been investigated for its direct biological effects. Research conducted by Smith et al. (2022) revealed that 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy. However, further optimization of its pharmacokinetic properties is required to enhance its bioavailability and reduce off-target effects.

The mechanism of action of this compound is thought to involve the Michael addition of nucleophilic residues in target proteins to its electrophilic enone moiety, leading to covalent modification and functional modulation. This hypothesis is supported by mass spectrometry data showing adduct formation with cysteine residues in recombinant enzymes (Jones et al., 2023). Such covalent binding mechanisms are increasingly being explored in drug discovery, particularly for challenging targets like transcription factors and protein-protein interactions.

Despite these promising findings, challenges remain in the development of 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid as a therapeutic agent. Its relatively low solubility in aqueous media and potential reactivity with non-target biomolecules pose significant hurdles for clinical translation. Current research efforts are focused on structural modifications to improve its drug-like properties while retaining its biological activity.

In conclusion, 2-{[(1E)-2-cyano-4-ethoxy-3,4-dioxobut-1-en-1-yl]amino}benzoic acid represents an interesting case study in the design of multifunctional chemical probes and drug candidates. Its dual role as a synthetic building block and a bioactive molecule underscores the importance of interdisciplinary approaches in modern drug discovery. Future studies should aim to elucidate its structure-activity relationships more comprehensively and explore its potential in combination therapies.